Cas no 899383-77-8 (11-methyl-N,10-diphenyl-1,8,12-triazatricyclo7.3.0.0^{3,7}dodeca-2,7,9,11-tetraen-2-amine)

• Product Name: 11-methyl-N,10-diphenyl-1,8,12-triazatricyclo7.3.0.0^{3,7}dodeca-2,7,9,11-tetraen-2-amine
• CAS No: 899383-77-8
• MF: C₂₂H₂₀N₄
• MW: 340.421004295349
• CID: 5424993
• Update Time: 2025-07-01

11-methyl-N,10-diphenyl-1,8,12-triazatricyclo7.3.0.0^{3,7}dodeca-2,7,9,11-tetraen-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N,3-diphenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine
• 11-methyl-N,10-diphenyl-1,8,12-triazatricyclo7.3.0.0^{3,7}dodeca-2,7,9,11-tetraen-2-amine

• Inchi： 1S/C22H20N4/c1-15-20(16-9-4-2-5-10-16)22-24-19-14-8-13-18(19)21(26(22)25-15)23-17-11-6-3-7-12-17/h2-7,9-12,23H,8,13-14H2,1H3
• InChI Key： NVDJCLWJLMKCIR-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(NC1=CC=CC=C1)=C1CCCC1=N2

Additional information on 11-methyl-N,10-diphenyl-1,8,12-triazatricyclo7.3.0.0^{3,7}dodeca-2,7,9,11-tetraen-2-amine

Compound CAS No 899383-77-8: 11-Methyl-N,10-Diphenyl-1,8,12-Triazatricyclo[7.3.0.0^{3,7}]Dodeca-2,7,9,11-Tetraen-2-Amine

The compound with CAS No 899383-77-8, known as 11-methyl-N,10-diphenyl-1,8,12-triazatricyclo[7.3.0.0^{3,7}]dodeca-2,7,9,11-tetraen-2-amine, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique triazatricyclo structure and the presence of phenyl groups at positions N and 10. The methyl group at position 11 adds another layer of complexity to its molecular architecture.

Recent studies have highlighted the potential of this compound in various applications due to its distinctive electronic properties and structural features. Researchers have been particularly interested in its ability to form stable coordination complexes with transition metals. For instance, a study published in *Journal of Organometallic Chemistry* demonstrated that CAS No 899383-77-8 can act as a versatile ligand in the synthesis of cobalt-based catalysts for olefin polymerization.

Another area of exploration involves the use of N,N-diphenyl substituents in this compound for enhancing its solubility in organic solvents. This property makes it an attractive candidate for applications in organic electronics and optoelectronic devices. A team from the University of California reported that incorporating CAS No 899383-77-8 into polymer blends significantly improved charge transport properties without compromising mechanical stability.

The triazatricyclo framework of this compound is also being investigated for its potential in drug delivery systems. Scientists at the Massachusetts Institute of Technology (MIT) have found that the triazatricyclo[7.3.0.0^{3,7}] structure can encapsulate small drug molecules within its cavity through non-covalent interactions. This discovery opens up new possibilities for targeted drug delivery with reduced side effects.

Furthermore, the methyl group at position 11 plays a crucial role in modulating the reactivity of this compound during synthesis reactions. A research group from Tokyo Institute of Technology has developed an efficient synthesis route for CAS No 899383-77-8 using microwave-assisted conditions, which significantly reduces reaction time while maintaining high yields.

In summary, CAS No 899383-77-8, or N,N-diphenyl-triazatricyclo compound, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for researchers aiming to push the boundaries of material science and organic chemistry.